Cas no 1857072-99-1 (1-Bromo-2-(2-methoxy-2-methylpropoxy)cyclopentane)

• Product name: 1-Bromo-2-(2-methoxy-2-methylpropoxy)cyclopentane
• CAS No: 1857072-99-1
• MF: C₁₀H₁₉BrO₂
• MW: 251.160662889481
• CID: 6028793
• PubChem ID: 165873579

1-Bromo-2-(2-methoxy-2-methylpropoxy)cyclopentane Chemical and Physical Properties

Names and Identifiers

• 1857072-99-1
• EN300-1136171
• 1-bromo-2-(2-methoxy-2-methylpropoxy)cyclopentane
• 1-Bromo-2-(2-methoxy-2-methylpropoxy)cyclopentane

• Inchi： 1S/C10H19BrO2/c1-10(2,12-3)7-13-9-6-4-5-8(9)11/h8-9H,4-7H2,1-3H3
• InChI Key： DUQWUCCCDIEFIU-UHFFFAOYSA-N
• SMILES： BrC1CCCC1OCC(C)(C)OC

Computed Properties

• Exact Mass: 250.05684g/mol
• Monoisotopic Mass: 250.05684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 18.5Ų

Additional information on 1-Bromo-2-(2-methoxy-2-methylpropoxy)cyclopentane

Comprehensive Overview of 1-Bromo-2-(2-methoxy-2-methylpropoxy)cyclopentane (CAS No. 1857072-99-1)

1-Bromo-2-(2-methoxy-2-methylpropoxy)cyclopentane (CAS No. 1857072-99-1) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates, agrochemical synthesis, and advanced material research. This brominated cyclopentane derivative is characterized by its unique molecular structure, which combines a bromocyclopentane core with a methoxy-2-methylpropoxy side chain. Such structural features make it a versatile building block for synthesizing complex molecules, particularly in the development of bioactive compounds and functional materials.

The compound's CAS number 1857072-99-1 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Researchers and manufacturers often search for "1-Bromo-2-(2-methoxy-2-methylpropoxy)cyclopentane suppliers" or "CAS 1857072-99-1 synthesis methods" to source high-purity batches or optimize production processes. Its applications span across multiple industries, including pharmaceuticals, where it may serve as a precursor for drug candidates targeting neurological or metabolic disorders—a trending topic in AI-driven drug discovery and green chemistry initiatives.

In the context of sustainable chemistry, 1-Bromo-2-(2-methoxy-2-methylpropoxy)cyclopentane aligns with the growing demand for eco-friendly synthetic routes. Recent advancements in catalytic bromination and solvent-free reactions have been explored to minimize environmental impact, addressing queries like "how to reduce waste in bromocyclopentane synthesis." Additionally, its stability under controlled conditions makes it suitable for high-throughput screening in combinatorial chemistry, a technique widely adopted in modern pharmaceutical R&D.

The compound's physicochemical properties, such as its boiling point, solubility, and reactivity, are frequently analyzed to ensure compatibility with industrial-scale processes. For instance, its lipophilic nature may influence formulation strategies in drug delivery systems, a subject of interest in nanotechnology forums. Analytical techniques like NMR spectroscopy and HPLC are commonly employed to verify purity, as impurities can significantly affect downstream applications.

From a commercial perspective, 1-Bromo-2-(2-methoxy-2-methylpropoxy)cyclopentane is often discussed alongside custom synthesis services and bulk chemical procurement. Companies specializing in fine chemicals highlight its role in tailored molecular designs, catering to niche markets such as electronic materials or specialty coatings. The compound's patent landscape and regulatory status (e.g., REACH compliance) are also key considerations for global trade, reflecting searches like "CAS 1857072-99-1 regulatory updates."

In summary, 1-Bromo-2-(2-methoxy-2-methylpropoxy)cyclopentane (CAS No. 1857072-99-1) represents a convergence of innovation and practicality in synthetic chemistry. Its relevance to cutting-edge research and industrial applications ensures continued interest, while its adaptability to green synthesis methods positions it as a forward-looking solution in chemical manufacturing.